Cas no 37088-21-4 ((benzyloxymethyl)piperidine)

• Product Name: (benzyloxymethyl)piperidine
• CAS No: 37088-21-4
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• MDL: MFCD07643213
• CID: 1481091
• PubChem ID: 6484121
• Update Time: 2025-04-24

(benzyloxymethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[(phenylmethoxy)methyl]-
• 4-[(Benzyloxy)methyl]piperidine
• 4-BENZYLOXYMETHYL-PIPERIDINE
• (benzyloxymethyl)piperidine
• 4-(phenylmethoxymethyl)piperidine
• 37088-21-4
• SMR000524684
• HMS2817O19
• SCHEMBL5717245
• EN300-51484
• DA-06368
• MLS001208741
• 4-[(Phenylmethoxy)methyl]piperidine
• AS-50522
• CS-0053100
• SY326493
• P10479
• AKOS000301653
• MFCD07643213
• CHEMBL1464627
• 4-((Benzyloxy)methyl)piperidine

• MDL： MFCD07643213
• Inchi： 1S/C13H19NO/c1-2-4-12(5-3-1)10-15-11-13-6-8-14-9-7-13/h1-5,13-14H,6-11H2
• InChI Key： SOELBQXHXWNGLK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC1CCNCC1

Computed Properties

• Exact Mass: 205.14677
• Monoisotopic Mass: 205.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 21.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on (benzyloxymethyl)piperidine

Piperidine, 4-[(phenylmethoxy)methyl]- (CAS No. 37088-21-4): A Comprehensive Overview

Piperidine, 4-[(phenylmethoxy)methyl]- (CAS No. 37088-21-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique piperidine core and phenylmethoxy substituent, serves as a versatile building block in synthetic chemistry. Its molecular structure, which combines a nitrogen-containing heterocycle with an aromatic ether group, makes it a valuable intermediate for the development of novel pharmaceuticals and functional materials.

The growing interest in Piperidine, 4-[(phenylmethoxy)methyl]- is driven by its potential applications in drug discovery and its role in the synthesis of bioactive molecules. Researchers are particularly intrigued by its ability to act as a precursor for compounds with central nervous system (CNS) activity, which aligns with current trends in neuroscience and mental health research. Additionally, its structural flexibility allows for modifications that can enhance solubility, bioavailability, and target specificity—key factors in modern drug design.

From a chemical perspective, Piperidine, 4-[(phenylmethoxy)methyl]- exhibits notable stability under standard laboratory conditions, making it a reliable reagent for multi-step synthetic routes. Its boiling point and melting point are well-documented, ensuring reproducibility in experimental settings. The compound's solubility profile in common organic solvents like ethanol, acetone, and dichloromethane further enhances its utility in industrial and academic laboratories.

In the context of green chemistry and sustainability, Piperidine, 4-[(phenylmethoxy)methyl]- has been explored as a potential candidate for eco-friendly synthetic pathways. Recent studies highlight its compatibility with catalytic processes and microwave-assisted reactions, which reduce energy consumption and waste generation. This aligns with the global push toward sustainable chemical practices and the increasing demand for environmentally benign reagents.

The pharmaceutical industry has shown particular interest in Piperidine, 4-[(phenylmethoxy)methyl]- due to its potential in developing neuromodulators and receptor-targeting agents. With the rise of personalized medicine and the need for precision therapeutics, this compound's modular structure offers opportunities for creating tailored drug candidates. Its bioisosteric properties also make it a valuable tool for medicinal chemists aiming to optimize drug efficacy while minimizing side effects.

Beyond pharmaceuticals, Piperidine, 4-[(phenylmethoxy)methyl]- finds applications in material science, particularly in the development of advanced polymers and coatings. Its ability to introduce both hydrophobic and hydrophilic moieties into polymer chains makes it useful for creating materials with tunable surface properties. This has implications for industries ranging from biomedical engineering to electronics, where functional materials are in high demand.

From a commercial standpoint, the global market for Piperidine, 4-[(phenylmethoxy)methyl]- is expected to grow steadily, driven by its expanding applications in research and development. Suppliers and manufacturers are increasingly focusing on high-purity grades of this compound to meet the stringent requirements of pharmaceutical and academic clients. Quality control measures, including HPLC analysis and spectroscopic characterization, are critical to ensuring batch-to-batch consistency.

In conclusion, Piperidine, 4-[(phenylmethoxy)methyl]- (CAS No. 37088-21-4) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structural features, combined with its broad applicability, position it as a compound of enduring interest in both academic and industrial settings. As research continues to uncover new uses for this versatile molecule, its role in advancing scientific and technological innovation is likely to expand even further.